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Compound of Interest

Compound Name: MethADP

Cat. No.: B1212165

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols and logistical plans for the handling and disposal of
Methadone, a potent synthetic opioid. Adherence to these procedures is essential to ensure the
safety of laboratory personnel and the proper management of this controlled substance.

Hazard Identification and Toxicological Data

Methadone Hydrochloride is a powerful opioid analgesic that presents significant health risks
upon occupational exposure. It is classified as fatal if swallowed and toxic if it comes into
contact with the skin or is inhaled. Furthermore, it is suspected of causing genetic defects and
impairing fertility or harming an unborn child.[1][2] Due to its high potency, minimizing all forms
of contact through engineering controls, administrative measures, and appropriate personal
protective equipment (PPE) is imperative.[1]

While specific Occupational Exposure Limits (OELs) for Methadone Hydrochloride have not
been established by major regulatory bodies, for potent pharmaceutical compounds, an internal
OEL of less than 10 pg/m3 is often applied as a protective measure.[1]
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Route of

Parameter Species P i et e Value
LD50 Rat Oral 30 mg/kg
LD50 Mouse Oral 124 mg/kg
LD50 Rat Intravenous 92 mg/kg
LD50 Mouse Intravenous 16 mg/kg
LD50 Mouse Subcutaneous 16 mg/kg
LD50 Guinea Pig Subcutaneous 54 mg/kg
LDLO Monkey Subcutaneous 10 mg/kg

Data sourced from
VistaPharm and
Pharma Source Direct
Safety Data Sheets.[1]

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is mandatory when handling Methadone Hydrochloride in a

laboratory setting.

Primary Engineering Controls:

o Ventilation: All handling of powdered Methadone Hydrochloride must occur within a certified

chemical fume hood or a powder containment hood to minimize the risk of inhalation.[1] For

operations with a higher risk of aerosolization or involving larger quantities, the use of a

glove box should be considered.[1]

o Containment: Procedures should be designed to contain the material at the source,

preventing dispersal into the work environment.

Personal Protective Equipment:
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PPE Category

Specification

Hand Protection

Double gloving with powder-free nitrile gloves is
required.[1] The outer glove must be changed
immediately if contaminated.[1] It is
recommended to wear inner gloves under
sleeves and outer gloves over the cuff.[3] Using
two different colors for gloves can help in

identifying tears or punctures on the outer glove.

[3]

Eye and Face Protection

Chemical safety goggles or safety glasses with
side shields are mandatory.[1] When there is a
splash hazard, a face shield must be worn in

addition to goggles.[1]

Respiratory Protection

For handling powders, a NIOSH-approved half-
mask filtering facepiece respirator with a P100
rating is recommended.[3] In situations with
potential for significant aerosol generation, a
higher level of respiratory protection may be
necessary. All respirator use must comply with a

comprehensive respiratory protection program.

[4]

Protective Clothing

Alab coat, nylon coveralls, or a disposable
Tyvek suit should be worn.[5] Protective sleeves
that are impermeable and fit snugly at the wrist

and bicep are also recommended.[3]

Foot Protection

Closed-toe shoes are required in all laboratory
areas.[1] Shoe covers should be utilized when

there is a risk of powder spillage.[1]

Operational Plan: Safe Handling and Weighing

Protocol
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This protocol outlines the necessary steps for the safe handling and weighing of Methadone
Hydrochloride powder.

Preparation:

 Verify that the chemical fume hood is certified and functioning correctly.

Decontaminate the work surface inside the fume hood.

Assemble all necessary equipment (e.g., weighing paper, spatula, container) within the fume
hood.

Don all required PPE as specified in the table above.

Ensure a second person is available to provide assistance and observe procedures.
Handling and Weighing:

o Carefully open the Methadone Hydrochloride container inside the fume hood.

» Use a dedicated, clean spatula to transfer the desired amount of powder.

» Avoid any actions that could generate dust.

e Securely close the primary container once weighing is complete.

Post-Handling:

» Clean all equipment that came into contact with the powder using a suitable solvent (e.g.,
70% ethanol). Dispose of cleaning materials as hazardous waste.

¢ Wipe down the work surface of the fume hood.
» Remove and dispose of the outer pair of gloves as hazardous waste.

» With the inner gloves still on, transport the weighed compound to its destination within the
laboratory.
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e Remove all PPE in the designated doffing area, disposing of single-use items in a labeled
hazardous waste container.

e Thoroughly wash hands with soap and water.
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Caption: Workflow for the safe handling of Methadone powder.
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Disposal Plan

Proper disposal of Methadone and contaminated materials is critical to prevent diversion and

environmental contamination.

Unused or Expired Methadone:

DEA Regulations: As a Schedule Il controlled substance, the disposal of inventoried
Methadone is regulated by the Drug Enforcement Administration (DEA).[6]

Reverse Distributor: The primary method for disposal is through a DEA-registered reverse
distributor who is authorized to handle and destroy controlled substances.[6] This process
requires detailed record-keeping.[6]

Incineration: Incineration is the DEA-recognized method to render the substance "non-
retrievable."[6]

Take-Back Programs: For smaller quantities or in non-laboratory settings, local drug take-
back sites are a viable option.[7][8]

Flushing: The FDA includes Methadone on its "flush list" as a last resort if take-back options
are not available, due to the high risk of accidental ingestion.[8] However, this should be
avoided in a laboratory setting where other disposal methods are accessible.

Contaminated Materials:

PPE and Consumables: All single-use PPE (gloves, gowns, shoe covers), weighing papers,
and other consumables contaminated with Methadone must be disposed of as hazardous
waste.

Waste Containers: Place contaminated items in clearly labeled, durable, sealed polyethylene
bags or containers.[4]

Waste Management: Follow your institution's specific procedures for hazardous chemical
waste disposal.
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Methadone Disposal Decision Tree
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Caption: Decision-making process for the disposal of Methadone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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